BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 5-
Bromo-2-propyl-2H-indazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-propyl-2H-indazole

Cat. No.: B597009

This guide provides immediate, essential safety and logistical information for handling 5-
Bromo-2-propyl-2H-indazole (CAS: 1280786-77-7). The content herein is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and proper disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-2-propyl-2H-indazole was not
readily available. The following guidance is based on the safety information for structurally
similar compounds, such as other halogenated indazoles. It is imperative to treat this
compound as potentially hazardous and to conduct a thorough risk assessment before
commencing any work.

Hazard Identification and Safety Data

Based on data for analogous compounds, 5-Bromo-2-propyl-2H-indazole is anticipated to
present the following hazards.[1] This information should be used for preliminary planning and
engineering controls.
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Hazard Classification GHS Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure ] S
) o H335: May cause respiratory irritation[1]
(Category 3), Respiratory tract irritation

Physical and Chemical Properties

Property Value

CAS Number 1280786-77-7[2]
Molecular Formula C10H11BrN2[2]

Molecular Weight 239.11 g/mol [2]

Storage Store at -20°CJ[2]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling 5-Bromo-2-propyl-2H-indazole.[3][4][5]
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Personal Protective Specifications and
Body Part ) .
Equipment Rationale
Nitrile or neoprene gloves are
) ) recommended. Inspect gloves
Hands Chemical-resistant gloves

for any signs of degradation or

puncture before use.[3]

o Provides protection against
Safety glasses with side )
Eyes ) splashes and airborne
shields or goggles )
particles.[3]

To be worn in conjunction with

safety glasses or goggles,
Face Face shield particularly when there is a

significant risk of splashing.[3]

[6]

A standard lab coat is required
to protect against skin contact.
Laboratory coat or chemical- For larger quantities or
Body resistant coveralls increased risk of exposure,
chemical-resistant coveralls

should be considered.[3][7]

Required when handling the
powder outside of a certified
chemical fume hood or if dust

Respiratory NIOSH-approved respirator generation is likely. The type of
respirator should be selected
based on a formal risk

assessment.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is essential for the safe handling of 5-Bromo-2-
propyl-2H-indazole.

1. Preparation and Engineering Controls:
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 All handling of solid 5-Bromo-2-propyl-2H-indazole should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[3]

e Ensure that an eyewash station and safety shower are readily accessible.

o Before starting work, verify that all necessary PPE is available and in good condition.[3]
» Use plastic-backed absorbent pads on the work surface to contain any potential spills.[8]
2. Handling the Compound:

o Wear all required PPE as detailed in the table above.

« Avoid the formation of dust when handling the solid material. Use appropriate tools, such as
spatulas, for transferring the compound.

o For weighing, use an analytical balance inside the fume hood or a containment enclosure.
« |f making a solution, add the solid to the solvent slowly to avoid splashing.

3. In Case of a Spill:

» Evacuate non-essential personnel from the immediate area.

« If the spill is small and you are trained to handle it, wear the appropriate PPE, including
respiratory protection.

o For solid spills, gently cover with an absorbent material to avoid raising dust, then carefully
scoop the material into a designated waste container.

o For liquid spills, absorb with an inert, non-combustible material such as vermiculite or sand.
o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.[8]

 All materials used for cleanup should be disposed of as hazardous waste.

Disposal Plan
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Proper disposal of 5-Bromo-2-propyl-2H-indazole and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

e Collect waste 5-Bromo-2-propyl-2H-indazole and any contaminated materials (e.qg.,
absorbent pads, gloves, weighing paper) in a designated, compatible, and properly labeled
hazardous waste container.[9]

e Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS office.

2. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-
Bromo-2-propyl-2H-indazole".

¢ Indicate the associated hazards (e.g., Toxic, Irritant).
3. Storage:

o Store the sealed waste container in a designated satellite accumulation area that is secure
and away from incompatible materials.

4. Disposal:

» Consult your institution's Environmental Health and Safety (EHS) office for specific disposal
guidelines and to arrange for pickup by a licensed hazardous waste contractor.[9]

e Do not dispose of this chemical down the drain or in the regular trash.[9]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of 5-Bromo-2-propyl-2H-indazole.
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Caption: Workflow for safe handling and disposal of 5-Bromo-2-propyl-2H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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